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This guide provides an objective comparison of the performance of AZD0095, a selective
inhibitor of Monocarboxylate Transporter 4 (MCT4), with other relevant MCT inhibitors. The
information presented herein is supported by experimental data to offer an independent
verification of AZD0095's selectivity profile.

Introduction

Monocarboxylate Transporter 4 (MCT4) is a key protein in cancer metabolism, responsible for
the efflux of lactate from highly glycolytic tumor cells. This process helps maintain intracellular
pH and contributes to the acidic tumor microenvironment, which in turn promotes tumor
progression, angiogenesis, and immune evasion.[1][2][3] Inhibition of MCT4 is therefore a
promising therapeutic strategy in oncology. AZD0095 is a potent and selective MCT4 inhibitor.
[4][5] This guide compares its selectivity profile against other known MCT inhibitors.

Quantitative Comparison of MCT Inhibitors

The following tables summarize the potency and selectivity of AZD0095 in comparison to other
MCT inhibitors.
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Table 1: Potency of MCT Inhibitors

Cell Line | Assay

Compound Primary Target IC50 / Ki .
Condition
Not specified in
AZD0095 MCT4 1.3 nM (IC50)
abstract
1.6 nM (binding n
AZD3965 MCT1 o Not specified
affinity)
2.3 nM (Ki for MCT1), Rat erythrocytes
AR-C155858 MCT1 & MCT2 ,
<10 nM (Ki for MCT2)  (MCT1)
8.6 nM (IC50, lactate
VB124 MCT4 import), 19 nM (IC50, MDA-MB-231 cells
lactate export)
77 nM (IC50), 11 nM B
MSC-4381 MCT4 Not specified

(Ki)

Table 2: Selectivity Profile of MCT Inhibitors

Selectivity over

Selectivity over

Compound Primary Target
MCT1 other MCTs

AZD0095 MCT4 >1000-fold Not specified

6-fold selective over
AZD3965 MCT1 - MCT2; selective over

MCT3 and MCT4

No significant effect
AR-C155858 MCT1 & MCT2 - )

against MCT4

Very little MCT1
VB124 MCT4 Highly selective inhibitory activity

(IC50 = 24 pM)
MSC-4381 MCT4 Selective Not specified
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Signaling Pathway and Experimental Workflow

To understand the context of MCT4 inhibition, the following diagrams illustrate the lactate
transport pathway in cancer and a general workflow for assessing inhibitor selectivity.
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Figure 1. Role of MCT4 in Cancer and the Mechanism of Action of AZD0095.
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/Experimental Workflow for MCT Inhibitor Selectivity\
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2026 BenchChem. All rights reserved. 6/7 Tech Support


https://www.frontiersin.org/journals/cell-and-developmental-biology/articles/10.3389/fcell.2022.1069555/full
https://www.frontiersin.org/journals/cell-and-developmental-biology/articles/10.3389/fcell.2022.1069555/full
https://pmc.ncbi.nlm.nih.gov/articles/PMC10487743/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10487743/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7056923/
https://pubmed.ncbi.nlm.nih.gov/36525250/
https://pubmed.ncbi.nlm.nih.gov/36525250/
https://pubs.acs.org/doi/abs/10.1021/acs.jmedchem.2c01342
https://www.benchchem.com/product/b10854968/docs#independent-verification-of-azd0095-s-selectivity-profile-a-comparative-guide
https://www.benchchem.com/product/b10854968/docs#independent-verification-of-azd0095-s-selectivity-profile-a-comparative-guide
https://www.benchchem.com/product/b10854968/docs#independent-verification-of-azd0095-s-selectivity-profile-a-comparative-guide
https://www.benchchem.com/product/b10854968/docs#independent-verification-of-azd0095-s-selectivity-profile-a-comparative-guide
https://www.benchchem.com/product/b10854968?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10854968?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENBHE Validation & Comparative

Check Availability & Pricing

Contact our Ph.D. Support Team for a compatibility check
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